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Abstract
This technical guide provides a comprehensive overview of 1-Methoxy-4-propylbenzene, a

member of the phenylpropane class of organic compounds. Phenylpropanes are characterized

by a phenyl group attached to a three-carbon propane chain and are precursors to a wide

variety of natural products. This document details the chemical classification, physicochemical

properties, and spectral data of 1-Methoxy-4-propylbenzene. Furthermore, it offers detailed

experimental protocols for its synthesis via Friedel-Crafts alkylation and Williamson ether

synthesis. While specific signaling pathways involving 1-Methoxy-4-propylbenzene are not

extensively documented in current literature, the general metabolic pathway of

phenylpropanoids is discussed. This guide serves as a valuable resource for researchers in

organic synthesis, medicinal chemistry, and drug development.

Introduction
1-Methoxy-4-propylbenzene, also known as p-propylanisole or dihydroanethole, is an

aromatic organic compound with the chemical formula C₁₀H₁₄O.[1][2] It is structurally classified

as a phenylpropane, a class of compounds characterized by a six-carbon aromatic phenyl ring

attached to a three-carbon propane backbone.[1][3] This compound and its structural relatives

are found in various natural sources, including herbs and spices such as anise, fennel, and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b087226?utm_src=pdf-interest
https://www.benchchem.com/product/b087226?utm_src=pdf-body
https://www.benchchem.com/product/b087226?utm_src=pdf-body
https://www.benchchem.com/product/b087226?utm_src=pdf-body
https://www.benchchem.com/product/b087226?utm_src=pdf-body
https://www.hmdb.ca/metabolites/HMDB32626
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H14O/c1-3-4-9-5-7-10(11-2)8-6-9/h5-8H,3-4H2,1-2H3
https://www.hmdb.ca/metabolites/HMDB32626
https://foodb.ca/compounds/FDB010570
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


licorice, contributing to their characteristic aromas.[1][3] In addition to its use as a flavoring and

fragrance agent, 1-Methoxy-4-propylbenzene serves as a versatile chemical intermediate in

the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[4] Its

potential as a biomarker for the consumption of certain foods is also an area of interest, though

further research is required.[3][4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-Methoxy-4-propylbenzene is

presented in Table 1. This data is essential for its handling, purification, and characterization in

a laboratory setting.

Property Value Reference

Molecular Formula C₁₀H₁₄O [2]

Molecular Weight 150.22 g/mol [4]

CAS Number 104-45-0 [2]

Appearance Colorless to pale yellow liquid [5]

Odor Sweet, anise-like, herbaceous [4]

Boiling Point 212-213 °C at 760 mmHg [1]

Density 0.94 g/cm³ at 20 °C TCI Chemicals

Refractive Index 1.503 at 20 °C TCI Chemicals

Water Solubility
63.36 mg/L at 25 °C

(estimated)
[1]

LogP (Octanol/Water) 3.656 (estimated) [1]

Spectral Data
The structural elucidation of 1-Methoxy-4-propylbenzene is confirmed through various

spectroscopic techniques. The key spectral data are summarized below.
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¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy

¹H NMR

(CDCl₃)

Chemical Shift

(δ, ppm)
Multiplicity Integration Assignment

0.93 t 3H -CH₂CH₂CH₃

1.62 sextet 2H -CH₂CH₂CH₃

2.54 t 2H -CH₂CH₂CH₃

3.79 s 3H -OCH₃

6.83 d 2H
Ar-H (ortho to -

OCH₃)

7.11 d 2H
Ar-H (ortho to -

C₃H₇)

¹³C NMR (CDCl₃) Chemical Shift (δ, ppm) Assignment

13.9 -CH₂CH₂CH₃

24.8 -CH₂CH₂CH₃

37.4 -CH₂CH₂CH₃

55.2 -OCH₃

113.7 C-H (ortho to -OCH₃)

129.2 C-H (ortho to -C₃H₇)

134.4 C (ipso, attached to -C₃H₇)

157.9 C (ipso, attached to -OCH₃)

Note: NMR data is predicted and compiled from typical values for similar structures.

Mass Spectrometry (MS)
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The electron ionization mass spectrum of 1-Methoxy-4-propylbenzene typically shows a

molecular ion peak [M]⁺ at m/z 150. The fragmentation pattern is consistent with its structure,

with major fragments observed at m/z 121 (loss of -C₂H₅) and 91 (tropylium ion).

Infrared (IR) Spectroscopy
The IR spectrum of 1-Methoxy-4-propylbenzene displays characteristic absorption bands

corresponding to its functional groups.[6]

Wavenumber (cm⁻¹) Vibrational Mode

3000-2850 C-H stretching (alkyl)

1610, 1510 C=C stretching (aromatic)

1245 C-O-C stretching (asymmetric)

1040 C-O-C stretching (symmetric)

820 C-H out-of-plane bending (para-disubstituted)

Experimental Protocols for Synthesis
Two common methods for the synthesis of 1-Methoxy-4-propylbenzene are Friedel-Crafts

alkylation of anisole and the Williamson ether synthesis from 4-propylphenol.

Friedel-Crafts Alkylation of Anisole
This method involves the electrophilic aromatic substitution of anisole with a propyl halide in

the presence of a Lewis acid catalyst.

Materials:

Anisole

1-Bromopropane (or 1-chloropropane)

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM), anhydrous
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Ice

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an

inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.1 eq) and

anhydrous dichloromethane.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of anisole (1.0 eq) in anhydrous dichloromethane to the stirred

suspension.

Add 1-bromopropane (1.1 eq) dropwise to the reaction mixture over 30 minutes, maintaining

the temperature at 0 °C.

After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room

temperature and stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, carefully quench the reaction by slowly pouring it over crushed ice.

Transfer the mixture to a separatory funnel and add 1 M HCl. Shake and separate the layers.

Extract the aqueous layer with dichloromethane (2 x).

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure 1-Methoxy-4-propylbenzene.

Williamson Ether Synthesis
This synthesis involves the reaction of the sodium salt of 4-propylphenol with a methylating

agent.

Materials:

4-Propylphenol

Sodium hydroxide (NaOH) or Sodium hydride (NaH)

Methyl iodide (CH₃I) or Dimethyl sulfate ((CH₃)₂SO₄)

Ethanol or Tetrahydrofuran (THF), anhydrous

Diethyl ether

Water

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, dissolve 4-propylphenol (1.0 eq) in ethanol.

Carefully add sodium hydroxide (1.1 eq) in portions to the solution and stir until a clear

solution of the sodium phenoxide is formed. If using sodium hydride, it should be added to a

solution of 4-propylphenol in anhydrous THF at 0 °C.

To the resulting phenoxide solution, add methyl iodide (1.2 eq) dropwise at room

temperature.
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Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress

by TLC.

After cooling to room temperature, remove the solvent under reduced pressure.

Partition the residue between diethyl ether and water.

Separate the layers and extract the aqueous layer with diethyl ether (2 x).

Combine the organic layers and wash with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

The crude product can be purified by column chromatography on silica gel or by distillation to

afford pure 1-Methoxy-4-propylbenzene.

Biological Context: Phenylpropanoid Pathway
While specific metabolic pathways for 1-Methoxy-4-propylbenzene are not well-documented,

it belongs to the larger class of phenylpropanoids. The phenylpropanoid pathway is a major

biosynthetic route in plants, responsible for the synthesis of thousands of compounds from the

amino acid phenylalanine. This pathway leads to the formation of lignin, flavonoids, coumarins,

and other important natural products.

The general workflow for the synthesis of 1-Methoxy-4-propylbenzene and its classification

within the broader context of phenylpropanes can be visualized.
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Caption: Synthesis and classification of 1-Methoxy-4-propylbenzene.

Conclusion
1-Methoxy-4-propylbenzene is a significant member of the phenylpropane family with

applications in the flavor and fragrance industries and potential for further use in synthetic

chemistry. This guide has provided a detailed summary of its chemical and physical properties,

spectral data for its characterization, and robust protocols for its synthesis. While its direct

biological roles are an area for future research, its classification as a phenylpropane places it

within a crucial class of naturally derived compounds. The information presented herein is

intended to support researchers and professionals in their work with this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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